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Compound of Interest

Compound Name: 5-Ethyl-3,3,4-trimethylheptane

Cat. No.: B14560231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of the branched

alkane, 5-Ethyl-3,3,4-trimethylheptane. The information presented herein is compiled from

computational and estimated data available in public chemical databases. Currently, detailed

experimental protocols for the determination of these properties for this specific molecule are

not readily available in the surveyed literature.

Core Physical Properties
5-Ethyl-3,3,4-trimethylheptane is a saturated hydrocarbon with the molecular formula

C12H26. As a non-polar organic compound, its physical characteristics are primarily governed

by van der Waals forces. The following table summarizes the key physical property data that

has been computationally predicted or estimated for this compound.
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Physical Property Value Data Type Source

Molecular Weight 170.33 g/mol Computed [1][2]

Boiling Point 199 °C Not Specified [2]

Melting Point -50.8 °C Estimated [2]

Density 0.7850 g/cm³ Not Specified [2]

Refractive Index 1.4371 Not Specified [2]

Octanol/Water

Partition Coefficient

(LogP)

5.7 Computed [1]

Experimental Protocols
A comprehensive search of scientific literature and chemical databases did not yield specific,

detailed experimental protocols for the determination of the physical properties of 5-Ethyl-
3,3,4-trimethylheptane. However, the following section outlines generalized, standard

methodologies that are broadly applicable for determining such properties for liquid alkanes.

Generalized Experimental Workflow for Physical Property Determination

The following diagram illustrates a typical workflow for the experimental determination of the

key physical properties of a liquid organic compound like 5-Ethyl-3,3,4-trimethylheptane.
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Caption: Generalized workflow for physical property determination.
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Methodology Descriptions:

Fractional Distillation: This technique would be the primary method for purifying a liquid

sample of 5-Ethyl-3,3,4-trimethylheptane. By carefully controlling the temperature,

fractions with a narrow boiling range can be collected, significantly increasing the purity of

the compound.

Gas Chromatography (GC): Following purification, GC analysis is essential to confirm the

purity of the sample. A single, sharp peak would indicate a high degree of purity, which is

crucial for accurate physical property measurements.

Boiling Point Determination: The boiling point can be precisely measured during fractional

distillation by recording the temperature at which the liquid and vapor phases are in

equilibrium at a given pressure.

Melting Point Determination: For the melting point, which is very low for this compound, a

cryostat in conjunction with a differential scanning calorimeter (DSC) would be the preferred

method. The DSC would detect the enthalpy change associated with the solid-to-liquid phase

transition.

Density Measurement: A pycnometer, a flask with a specific volume, would be used to

determine the density. By measuring the mass of the known volume of the substance, the

density can be calculated. Temperature control is critical for this measurement.

Refractive Index Measurement: A calibrated refractometer would be used to measure the

refractive index of the purified liquid. This property is dependent on temperature and the

wavelength of light used.

Signaling Pathways and Biological Activity
As a simple, non-polar hydrocarbon, 5-Ethyl-3,3,4-trimethylheptane is not expected to have

specific signaling pathways or significant biological activity in the context of drug development.

Its primary relevance in a pharmaceutical setting would likely be as a non-polar solvent or as a

reference compound in analytical chemistry. No information regarding its interaction with

biological systems was found in the surveyed literature.
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Due to the lack of information on signaling pathways or complex experimental workflows

involving 5-Ethyl-3,3,4-trimethylheptane, no corresponding diagrams have been generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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